Cas no 4147-84-6 (Terephthalic acid, bis(trimethylsilyl) ester)

• Product Name: Terephthalic acid, bis(trimethylsilyl) ester
• CAS No: 4147-84-6
• MF: C₁₄H₂₂O₄Si₂
• MW: 310.493086338043
• CID: 2666202
• PubChem ID: 521057
• Update Time: 2025-04-21

Terephthalic acid, bis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

• Terephthalic acid bis(trimethylsilyl) ester
• 1,4-Benzenedicarboxylic acid, bis(trimethylsilyl) ester
• Q63395895
• DTXSID301346250
• Terephthalic acid bis(trimethylsilyl)ester
• 4147-84-6
• Bis(trimethylsilyl) terephthalate
• Terephthalic acid trimethylsilyl ester
• Terephthalic acid (tms)
• bis(trimethylsilyl)terephthalate
• SCHEMBL8460883
• Terephthalic acid, bis(trimethylsilyl) ester
• Terephthalic acid, 2TMS derivative
• XNDCJULFVFHXBR-UHFFFAOYSA-N

• Inchi： 1S/C14H22O4Si2/c1-19(2,3)17-13(15)11-7-9-12(10-8-11)14(16)18-20(4,5)6/h7-10H,1-6H3
• InChI Key： XNDCJULFVFHXBR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C1C=CC(=CC=1)C(=O)O[Si](C)(C)C)=O

Computed Properties

• Exact Mass: 310.10566225Da
• Monoisotopic Mass: 310.10566225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.67000